(1,1-Dimethyl-prop-2-ynyl)-(2-methoxy-ethyl)-methyl-amine
Cat. No. B8540242
M. Wt: 155.24 g/mol
InChI Key: SAUDRNCJALVBGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07449483B2
Procedure details
In analogy to example 37.1, 3-Chloro-3-methyl-1-butyne and N-(2-Methoxyethyl)methylamine were converted to yield (1,1-Dimethyl-prop-2-ynyl)-(2-methoxy-ethyl)-methyl-amine as colorless oil, MS: 155 (M).
Identifiers
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REACTION_CXSMILES
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Cl[C:2]([CH3:6])([CH3:5])[C:3]#[CH:4].[CH3:7][O:8][CH2:9][CH2:10][NH:11][CH3:12]>>[CH3:5][C:2]([N:11]([CH2:10][CH2:9][O:8][CH3:7])[CH3:12])([CH3:6])[C:3]#[CH:4]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC(C#C)(C)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COCCNC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C#C)(C)N(C)CCOC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
